Cas no 72468-94-1 (1-chloro-3-(propan-2-yloxy)propane)

• Product Name: 1-chloro-3-(propan-2-yloxy)propane
• CAS No: 72468-94-1
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• MDL: MFCD09753651
• CID: 59346
• PubChem ID: 20553682
• Update Time: 2025-05-20

1-chloro-3-(propan-2-yloxy)propane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-isopropoxypropane
• 1-chloro-3-propan-2-yloxypropane
• 1-chloranyl-3-propan-2-yloxy-propane
• CS-0258066
• 72468-94-1
• 2,3,11,11a-Tetrahydro-1H-benzo[d]pyrrolo[1,2-a]azepin-5(6H)-one
• EN300-68981
• AKOS000164306
• 1-chloro-3-(propan-2-yloxy)propane
• A837532
• DTXSID50608631
• SCHEMBL4467953
• 1-Chloro-3-[(propan-2-yl)oxy]propane

• MDL： MFCD09753651
• Inchi： 1S/C6H13ClO/c1-6(2)8-5-3-4-7/h6H,3-5H2,1-2H3
• InChI Key： OYVDATWIUMMRMU-UHFFFAOYSA-N
• SMILES： ClCCCOC(C)C

Computed Properties

• Exact Mass: 136.06500
• Monoisotopic Mass: 136.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.04030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-chloro-3-(propan-2-yloxy)propane

Chemical Compound CAS No. 72468-94-1: 1-Chloro-3-(Propan-2-Yloxy)Propane

The compound with CAS No. 72468-94-1, commonly referred to as 1-chloro-3-(propan-2-yloxy)propane, is a versatile organic chemical that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a chlorine atom and an ether group, making it a valuable intermediate in various synthetic processes.

1-Chloro-3-(propan-2-yloxy)propane is a chlorinated ether with the molecular formula C₅H₁₁ClO. Its structure consists of a propane backbone where one end is substituted with a chlorine atom, and the other end bears an ether group derived from propan-2-ol. This arrangement imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic substitution reactions.

Recent studies have highlighted the potential of 1-chloro-3-(propan-2-yloxy)propane in the synthesis of advanced materials, such as polymers and surfactants. Researchers have explored its ability to act as a building block for constructing amphiphilic molecules, which are essential in drug delivery systems and nanotechnology applications.

The synthesis of 1-chloro-3-(propan-2-yloxy)propane typically involves the reaction of propanol with chloropropane derivatives under specific conditions. This process is optimized to ensure high yield and purity, making it suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of applications, 1-chloro-3-(propan-2-yloxy)propane has been utilized as an intermediate in the production of pesticides, herbicides, and industrial solvents. Its ether functionality allows for easy modification, enabling the creation of derivatives with tailored properties for specific uses.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing 1-chloro-3-(propan-2-yloxy)propane. By employing catalytic systems and renewable feedstocks, researchers aim to reduce the environmental footprint of its production while maintaining its high performance characteristics.

The compound's stability under various conditions makes it ideal for storage and transportation, ensuring its reliability in industrial settings. Additionally, its compatibility with a wide range of chemical reactions enhances its utility across multiple sectors.

In conclusion, 1-chloro-3-(propan-2-yloxy)propane (CAS No. 72468-94-1) stands out as a critical intermediate in modern chemistry due to its unique structure and diverse applications. Ongoing research continues to unlock new potentials for this compound, solidifying its role in advancing technological innovations.